Cas no 2138266-16-5 (1-(Propan-2-yl)cyclopropane-1-sulfinamide)

1-(Propan-2-yl)cyclopropane-1-sulfinamide is a chiral sulfinamide derivative characterized by its cyclopropane backbone and isopropyl substitution. This compound serves as a versatile intermediate in asymmetric synthesis, particularly in the preparation of sulfoxides and other sulfur-containing chiral auxiliaries. Its rigid cyclopropane ring enhances stereochemical control, making it valuable for enantioselective transformations. The sulfinamide functional group offers reactivity for nucleophilic additions and serves as a directing group in metal-catalyzed reactions. Its stability under a range of conditions and compatibility with common organic solvents further contribute to its utility in synthetic chemistry. This compound is particularly relevant in pharmaceutical and agrochemical research for constructing stereodefined architectures.

1-(Propan-2-yl)cyclopropane-1-sulfinamide structure

2138266-16-5 structure

Product Name:1-(Propan-2-yl)cyclopropane-1-sulfinamide

CAS No:2138266-16-5

MF:C₆H₁₃NOS

MW:147.238520383835

CID:6201920

PubChem ID:147489624

Update Time:2025-05-23

1-(Propan-2-yl)cyclopropane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

- EN300-732521
- 2138266-16-5
- 1-(propan-2-yl)cyclopropane-1-sulfinamide
- 1-(Propan-2-yl)cyclopropane-1-sulfinamide
- Inchi： 1S/C6H13NOS/c1-5(2)6(3-4-6)9(7)8/h5H,3-4,7H2,1-2H3
- InChI Key： FFGJUIBWBYEXLS-UHFFFAOYSA-N
- SMILES： S(C1(C(C)C)CC1)(N)=O

Computed Properties

Exact Mass: 147.07178521g/mol
Monoisotopic Mass: 147.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 62.3Å²

1-(Propan-2-yl)cyclopropane-1-sulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732521-1.0g	1-(propan-2-yl)cyclopropane-1-sulfinamide	2138266-16-5		1g	$0.0	2023-06-07

1-(Propan-2-yl)cyclopropane-1-sulfinamide Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 1-(Propan-2-yl)cyclopropane-1-sulfinamide

1-(Propan-2-yl)cyclopropane-1-sulfinamide: A Comprehensive Overview

1-(Propan-2-yl)cyclopropane-1-sulfinamide, also known by its CAS number 2138266-16-5, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered ring structure, and its sulfinamide group, which contributes to its versatile chemical properties. The presence of the Propan-2-yl substituent further enhances its structural complexity and functional diversity.

The synthesis of 1-(Propan-2-yl)cyclopropane-1-sulfinamide involves a series of carefully designed chemical reactions, often leveraging the principles of organocatalysis and transition metal-mediated processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications. The compound's structure allows for a wide range of functionalization possibilities, which has been explored in various studies.

In terms of physical properties, 1-(Propan-2-yl)cyclopropane-1-sulfinamide exhibits a melting point that is consistent with other sulfinamides, reflecting its ability to form stable molecular interactions. Its solubility in common organic solvents is moderate, which makes it suitable for use in solution-based reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, with results indicating that it maintains structural integrity under mild reaction conditions.

The application of 1-(Propan-2-yl)cyclopropane-1-sulfinamide spans across multiple disciplines. In medicinal chemistry, it has been investigated as a potential lead compound for drug development due to its ability to modulate enzyme activity and interact with biological targets. Recent studies have highlighted its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. Additionally, the compound has shown promise in the field of materials science, where it is being explored as a precursor for advanced polymers and coatings.

The latest research on 1-(Propan-2-yl)cyclopropane-1-sulfinamide has focused on understanding its electronic properties and reactivity under different conditions. Computational studies have provided insights into its molecular orbitals and reactivity trends, which are critical for designing new chemical transformations. Experimental work has further validated these findings, demonstrating the compound's ability to participate in both nucleophilic and electrophilic reactions with high selectivity.

In conclusion, 1-(Propan-2-yl)cyclopropane-1-sulfinamide (CAS No: 2138266-16-5) stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthetic methodologies and mechanistic understanding, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to make significant contributions to various scientific domains.